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Compound of Interest

Compound Name: Oxazol-5-ylmethanol

Cat. No.: B140774 Get Quote

An In-Depth Technical Guide to the Health and Safety of Oxazol-5-ylmethanol

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the health and safety profile of chemical reagents is fundamental to ensuring

a safe and productive laboratory environment. This guide provides an in-depth analysis of the

hazards associated with Oxazol-5-ylmethanol (CAS No: 127232-41-1), a heterocyclic

compound utilized in various synthetic applications.[1] Adherence to the protocols and

recommendations outlined herein is critical for minimizing risk and safeguarding laboratory

personnel.

Hazard Identification and GHS Classification
Oxazol-5-ylmethanol is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.[1] The primary hazards are

associated with its corrosive and irritant properties.[1][2] A summary of its GHS classification is

provided below.
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4

GHS07

(Exclamation

Mark)

Warning
H302: Harmful if

swallowed[1][3]

Skin

Corrosion/Irritatio

n

Category 2

GHS07

(Exclamation

Mark)

Warning

H315: Causes

skin irritation[1]

[3][4]

Serious Eye

Damage/Irritation
Category 1 / 2A

GHS05

(Corrosion)
Danger

H318: Causes

serious eye

damage / H319:

Causes serious

eye irritation[1][3]

[4]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation[1][3][4]

Source: Compiled from multiple safety data sources.[1][3][4]

The dual "Danger" and "Warning" signal words, along with the "Corrosion" and "Exclamation

Mark" pictograms, underscore the necessity for stringent safety precautions when handling this

compound.[1][2]

Risk Management and Control Measures
A multi-layered approach to risk management, incorporating engineering controls, personal

protective equipment (PPE), and standardized handling protocols, is essential for the safe use

of Oxazol-5-ylmethanol.

Engineering Controls
The primary engineering control is to minimize inhalation exposure. All work involving Oxazol-
5-ylmethanol, particularly the handling of the solid powder or preparation of solutions, must be
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conducted in a certified chemical fume hood.[2][4][5] The fume hood ensures adequate

ventilation and captures any dust or vapors at the source, preventing them from entering the

laboratory atmosphere.[5]

Personal Protective Equipment (PPE)
Appropriate PPE is the most critical barrier between the researcher and the chemical. The

following table outlines the minimum PPE requirements.

Protection Type Specification Rationale

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

Gloves must be inspected

before use and disposed of

after contamination.[5]

To prevent skin contact, which

can cause irritation and

potential burns.[2][5]

Eye/Face Protection
Tightly fitting safety goggles or

a full-face shield.

To protect against splashes

and airborne particles that can

cause serious, potentially

irreversible eye damage.[2][5]

Skin and Body Protection

A flame-resistant laboratory

coat, long-sleeved clothing,

and closed-toe shoes are

mandatory.

To minimize skin exposure and

prevent contamination of

personal clothing.[5]

Respiratory Protection

Not typically required if work is

performed within a functional

chemical fume hood. If a fume

hood is unavailable or in case

of ventilation failure, a NIOSH-

approved respirator with

appropriate cartridges should

be used.[6]

To prevent the inhalation of

dust or vapors, which may

cause respiratory tract

irritation.[1]

Safe Handling Workflow
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A systematic workflow ensures that all safety aspects are considered before, during, and after

the handling of Oxazol-5-ylmethanol. The following diagram illustrates a self-validating

experimental workflow designed to minimize exposure risk.
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Preparation Phase

Handling Phase

Post-Handling Phase

Verify Fume Hood Functionality

Assemble All Necessary Equipment & Reagents

Don All Required PPE (Gloves, Goggles, Lab Coat)

Work Exclusively Within the Fume Hood

Proceed to Handling

Carefully Weigh and Dispense Solid Compound

Avoid Generating Dust

Slowly Add to Solvent to Dissolve

Decontaminate Glassware and Surfaces

Experiment Complete

Segregate and Label Waste for Disposal

Remove PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Oxazol-5-ylmethanol.
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Emergency Procedures
In the event of an accidental exposure or spill, a rapid and informed response is crucial. All

laboratory personnel should be familiar with the location of safety showers, eyewash stations,

and spill kits.

First Aid Measures
The following table summarizes the immediate first aid actions required for different types of

exposure.[2] Medical attention should be sought immediately in all cases of significant

exposure.[7][8][9]

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[2][8][9] Remove

contact lenses if present and easy to do.[2]

Seek immediate medical attention.[2][7]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[2][7] Continue rinsing for at least 15

minutes. Seek immediate medical attention.[2]

Inhalation

Move the person to fresh air.[2][7][8] If breathing

is difficult or has stopped, provide artificial

respiration.[2][8] Seek immediate medical

attention.

Ingestion

DO NOT induce vomiting.[2][7] Rinse mouth

with water.[10][6] Never give anything by mouth

to an unconscious person.[6][7] Call a physician

or poison control center immediately.[2]

Accidental Release Measures
For small spills, trained personnel wearing appropriate PPE should absorb the material with an

inert substance (e.g., sand, vermiculite) and place it in a suitable, sealed container for disposal.
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[4][10] Avoid creating dust.[10] For large spills, evacuate the area and contact the institution's

environmental health and safety department.[10][6]

The logical flow for responding to a chemical emergency is depicted below.

Immediate Assessment

Personnel Safety Spill Control

Chemical Exposure or Spill Occurs

Assess Scene for Immediate Danger

Is a Person Exposed?

Remove Victim from Exposure

Yes

Is Spill Minor & Controllable?

No

Initiate First Aid (Eyewash/Shower)

Remove Contaminated Clothing

Call for Medical Assistance

Contain Spill with Absorbent Material

Yes

Evacuate Area & Alert EHS

No

Collect Waste in Sealed Container

Decontaminate Area
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Caption: Emergency Response Logic Flow for Chemical Incidents.

Storage, Stability, and Disposal
Storage: Store Oxazol-5-ylmethanol in a tightly sealed container in a dry, cool, and well-

ventilated area.[2][11] For long-term stability, storage in a freezer at or below -20°C is

recommended.[12][13] The material should be stored under an inert atmosphere (e.g., argon or

nitrogen) as it is sensitive to moisture.[2][14] Keep away from incompatible materials such as

strong oxidizing agents, alcohols, and amines.[2]

Stability: The compound is susceptible to hydrolysis, which can lead to ring-opening.[14] This

degradation is accelerated by moisture and basic conditions.[14]

Disposal: Dispose of waste material and contaminated packaging in accordance with all

applicable local, state, and federal regulations.[2][7] This should be done through a licensed

professional waste disposal service.[10][6]

Fire Safety
Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, alcohol-resistant foam,

or water spray to extinguish fires.[2][10][6][7]

Specific Hazards: Thermal decomposition can produce hazardous combustion products,

including toxic gases like carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides

(NOx).[2][10][6]

Firefighter Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes and to avoid inhaling toxic fumes.

[2][10][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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